BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling STF-
118804

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: STF-118804

Cat. No.: B15615598

Essential Safety and Handling Guide for STF-118804

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with STF-118804. It is designed to be
a preferred source for laboratory safety and chemical handling, offering procedural guidance to
ensure safe and effective use.

Chemical Identifier: STF-118804 is a potent and specific inhibitor of nicotinamide
phosphoribosyltransferase (NAMPT).

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for STF-118804.
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Property Value Source
Molecular Formula C25H23N304Ss [1112][3]
Molecular Weight 461.5 g/mol [1]

CAS Number 894187-61-2 [1][3]
Purity >98% [3]
Formulation Powder [3]
Storage Temperature -20°C [3]

Stability

> 4 years (when stored

properly)

[1]

Solubility

- DMSO: 20 mg/mL - DMF: 25
mg/mL - Ethanol: 1 mg/mL

[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling STF-118804 to minimize

exposure and ensure personal safety.

o Eye Protection: Chemical safety goggles or a face shield are required.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile gloves).

» Body Protection: A lab coat must be worn. For procedures with a risk of splashing, consider

additional protective clothing.

» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator is necessary.

Handling and Storage Procedures

Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

STF-118804 and ensuring a safe laboratory environment.
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Operational Plan:

o Engineering Controls: All work with STF-118804 powder should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

» Weighing: When weighing the powder, use an analytical balance within the fume hood.

e Solution Preparation: Prepare solutions in the fume hood. For detailed protocols on
preparing stock solutions, refer to the experimental protocols section.

» Spill Prevention: Handle the compound carefully to avoid generating dust or spills.

Storage Plan:

o Store STF-118804 in a tightly sealed, light-resistant container.
o Keep the compound in a freezer at -20°C for long-term stability.[3]
e Solutions in DMSO may be stored at -20°C for up to 3 months.[3]

Disposal Plan

Proper disposal of STF-118804 and its waste is essential to prevent environmental
contamination and comply with regulations.

e Chemical Waste: Dispose of unused STF-118804 and any contaminated materials (e.g.,
pipette tips, tubes) as hazardous chemical waste.

o Waste Containers: Use designated, properly labeled hazardous waste containers.

o Local Regulations: Follow all local, state, and federal regulations for hazardous waste
disposal. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spill: In case of a spill, evacuate the area and prevent unauthorized entry. Wearing
appropriate PPE, cover the spill with an absorbent material, and collect it in a sealed
container for disposal as hazardous waste. Ventilate the area and wash the spill site after
material pickup is complete. For large spills, contact your institution's EHS department
immediately.

Experimental Protocols

Detailed methodologies for common experiments involving STF-118804 are provided below.

Preparation of Stock Solutions

e For in vitro cell-based assays:

[e]

To prepare a 20 mg/mL stock solution, dissolve the appropriate amount of STF-118804
powder in fresh DMSO.[1]

[e]

Vortex briefly to ensure complete dissolution.

o

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

[¢]

Store aliquots at -20°C.

e For in vivo animal experiments:
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o Formulation 1 (Parenteral Administration): A formulation for intraperitoneal injection
involves preparing a solution in a vehicle such as a mixture of DMSO, PEG300, Tween80,

and saline.

o Formulation 2 (Subcutaneous Administration): For subcutaneous injection, STF-118804

can be suspended in corn oil.

In Vitro Cell Viability Assay

e Seed human cell lines in 96-well plates.
e Add increasing concentrations of STF-118804 to the wells.
 Incubate the plates at 37°C in a 5% CO2 incubator for the desired time (e.g., 72 hours).[4]

o Assess cell viability using a suitable reagent, such as CellTiter-Blue, by measuring
fluorescence at the appropriate excitation and emission wavelengths.[4]

Visual Workflow for Handling STF-118804

The following diagram illustrates the standard workflow for safely handling STF-118804 in a
laboratory setting.
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Caption: Workflow for Safe Handling of STF-118804.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-stf-118804]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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